molecular formula C8H12O2S2 B8719685 Thiophene,2-[(2,2-dimethoxyethyl)thio]-

Thiophene,2-[(2,2-dimethoxyethyl)thio]-

Cat. No.: B8719685
M. Wt: 204.3 g/mol
InChI Key: LWQLFTOXXXEGAY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Thiophene,2-[(2,2-dimethoxyethyl)thio]- is a useful research compound. Its molecular formula is C8H12O2S2 and its molecular weight is 204.3 g/mol. The purity is usually 95%.
BenchChem offers high-quality Thiophene,2-[(2,2-dimethoxyethyl)thio]- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Thiophene,2-[(2,2-dimethoxyethyl)thio]- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C8H12O2S2

Molecular Weight

204.3 g/mol

IUPAC Name

2-(2,2-dimethoxyethylsulfanyl)thiophene

InChI

InChI=1S/C8H12O2S2/c1-9-7(10-2)6-12-8-4-3-5-11-8/h3-5,7H,6H2,1-2H3

InChI Key

LWQLFTOXXXEGAY-UHFFFAOYSA-N

Canonical SMILES

COC(CSC1=CC=CS1)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 2-thiophenethiol (12.3 g, 106 mmol) in acetone (180 ml), bromoacetaldehyde dimethyl acetal (13.6 ml, 115 mmol) was added, followed by potassium carbonate (21.8 g, 158 mmol). The reaction was refluxed for 16 h, cooled, then filtered and concentrated under reduced pressure. The crude product was purified by column chromatography over silica (eluent: petrol:DCM, 2:1) to afford the product as an orange oil (21.0 g, 97%). M/Z 204 (M+). Found C, 47.0; H, 5.7; S, 32.3; O, 15.8. Calc. for C8H12O2S2 C, 47.0; H 5.9; S, 31.4; O, 15.7. 1H NMR (300 MHz, CDCl3) δ 7.35 (dd, 1H, J=1.22 & 5.37 Hz), 7.17 (dd, 1H, J=1.22 & 3.58 Hz), 6.97 (dd, 1H, J=3.58 & 5.37 Hz), 4.51 (t,1 H, J=5.65 Hz), 3.35 (s, 6H), 2.98 (d, 2H, J=5.65 Hz).
Quantity
12.3 g
Type
reactant
Reaction Step One
Quantity
13.6 mL
Type
reactant
Reaction Step One
Quantity
180 mL
Type
solvent
Reaction Step One
Quantity
21.8 g
Type
reactant
Reaction Step Two
Yield
97%

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